Cas no 1536746-52-7 (3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol
• CAS No: 1536746-52-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6535046
• PubChem ID: 82609913
• Update Time: 2025-07-02

3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol
• EN300-1840111
• 1536746-52-7

• Inchi： 1S/C11H15N3O/c1-14-10-5-3-2-4-8(10)11(13-14)9(12)6-7-15/h2-5,9,15H,6-7,12H2,1H3
• InChI Key： SMATZFCRVRSFEZ-UHFFFAOYSA-N
• SMILES： OCCC(C1C2C=CC=CC=2N(C)N=1)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol

Professional Introduction to 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol (CAS No. 1536746-52-7)

3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by the CAS number 1536746-52-7, has garnered attention due to its structural features and its implications in drug development. The molecule consists of a propanol backbone substituted with an amino group and a 1-methyl-1H-indazolyl moiety, which together contribute to its unique chemical and pharmacological properties.

The structural motif of 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol is particularly noteworthy for its potential applications in medicinal chemistry. The indazole ring system is a well-known scaffold in drug discovery, often incorporated into molecules targeting various therapeutic pathways. Specifically, the 1-methyl substitution on the indazole ring enhances its metabolic stability and binding affinity to biological targets. This makes it an attractive component for designing novel pharmacophores.

In recent years, there has been a growing interest in indazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the indazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the amino group in 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol further expands its potential applications, as amino groups are frequently involved in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Current research in the field of pharmaceutical chemistry has highlighted the importance of structure-based drug design. Computational methods, such as molecular docking and quantum mechanics simulations, have been instrumental in understanding the interactions between 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol and its potential targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its pharmacological properties.

One of the most promising areas of research involving 3-amino-3-(1-methyl-1H-indazol-3-yl)propan-1-ol is its potential as an intermediate in the synthesis of more complex drug molecules. The unique structural features of this compound make it a versatile building block for medicinal chemists. By modifying various functional groups within its structure, researchers can generate a wide range of derivatives with tailored biological activities.

The synthesis of 3-amino-3-(1-methyl-1H-indazol-3-yll)propan-l-l alcohol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indazole ring system efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

Evaluation of the pharmacological properties of 3-amino--(l-methyl-lH-indazol--sulfonyl)propan-l-l alcohol has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. In vivo studies have further corroborated these findings by showing promising results in animal models of inflammation and cancer. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drugs is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been crucial in confirming the identity and purity of 3-amino--(l-methyl-lH-indazol--sulfonyl)propan-l-l alcohol. These methods provide detailed information about the compound's molecular structure and help ensure that it meets stringent quality standards before proceeding to clinical trials.

The future prospects for 3-amino--(l-methyl-lH-indazol--sulfonyl)propan-l-l alcohol are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, researchers hope to unlock the full potential of this compound and develop new treatments for various diseases.